2,4-dichloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H11Cl2N3O2S/c1-23-11-5-2-9(3-6-11)15-20-21-16(24-15)19-14(22)12-7-4-10(17)8-13(12)18/h2-8H,1H3,(H,19,21,22)
• InChI Key: QTJFHGUUWFXVPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H11Cl2N3O2S
• Molecular Weight: 380.2 g/mol

Description

2,4-dichloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as DMThiad, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the thiadiazole family and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide is not yet fully understood. However, studies have shown that it can interact with a number of cellular targets, including DNA, proteins, and enzymes. It has been suggested that the anti-cancer properties of this compound may be due to its ability to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, it has been shown to have antioxidant activity and to be a potent inhibitor of nitric oxide synthase. It has also been shown to have potential as a neuroprotective agent, with studies suggesting that it may be able to protect against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is that it is relatively easy to synthesize and purify. It is also stable under a range of conditions, making it suitable for use in a variety of experiments. However, one limitation is that its mechanism of action is not yet fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on 2,4-dichloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide. One area of interest is its potential as an anti-cancer agent, with further studies needed to explore its mechanism of action and efficacy in vivo. Additionally, its potential as a neuroprotective agent could be further investigated, with studies needed to explore its effects on neurological disorders such as Alzheimer's disease. Finally, its anti-inflammatory properties could be further explored, with potential applications in the treatment of a range of inflammatory diseases.

Scientific Research Applications

2,4-dichloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have a range of potential scientific research applications. One area of interest is its potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells, making it a promising candidate for further investigation. Additionally, this compound has been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as arthritis.